Cas no 1361517-82-9 (5'-Iodo-3'-methyl-3,4,5-trichlorobiphenyl)

• Product Name: 5'-Iodo-3'-methyl-3,4,5-trichlorobiphenyl
• CAS No: 1361517-82-9
• MF: C₁₃H₈Cl₃I
• MW: 397.466093063354
• CID: 4995558
• Update Time: 2025-10-29

5'-Iodo-3'-methyl-3,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Iodo-3'-methyl-3,4,5-trichlorobiphenyl

• Inchi： 1S/C13H8Cl3I/c1-7-2-8(4-10(17)3-7)9-5-11(14)13(16)12(15)6-9/h2-6H,1H3
• InChI Key： KHSISVGOPHWPNH-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=C(C=1)C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 6.4
• Topological Polar Surface Area: 0

Additional information on 5'-Iodo-3'-methyl-3,4,5-trichlorobiphenyl

Introduction to 5'-Iodo-3'-methyl-3,4,5-trichlorobiphenyl (CAS No. 1361517-82-9) and Its Applications in Modern Chemical Research

The compound 5'-Iodo-3'-methyl-3,4,5-trichlorobiphenyl (CAS No. 1361517-82-9) represents a significant advancement in the field of organic chemistry and pharmaceutical research. This trichlorobiphenyl derivative, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in various scientific domains. The presence of both an iodo substituent and multiple chlorine atoms on the biphenyl core imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further functionalization.

In recent years, the study of halogenated biphenyls has seen remarkable progress, particularly in understanding their role as building blocks for more complex molecules. The structural motif of 5'-Iodo-3'-methyl-3,4,5-trichlorobiphenyl allows for diverse chemical transformations, including cross-coupling reactions, which are pivotal in modern drug discovery. The iodo group at the 5-position serves as an excellent handle for palladium-catalyzed reactions such as Suzuki-Miyaura or Stille couplings, enabling the introduction of various aryl or alkyl groups. This flexibility has been exploited in the development of novel heterocyclic compounds with potential bioactivity.

One of the most compelling aspects of 5'-Iodo-3'-methyl-3,4,5-trichlorobiphenyl is its utility in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with antimicrobial and anti-inflammatory properties. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity by serving as competitive inhibitors or allosteric modulators. The chlorine atoms on the biphenyl ring contribute to lipophilicity and metabolic stability, which are critical factors in drug design. Furthermore, computational studies have suggested that this compound may exhibit favorable interactions with biological targets due to its rigid aromatic core and electron-withdrawing nature.

The synthesis of 5'-Iodo-3'-methyl-3,4,5-trichlorobiphenyl is another area where this compound stands out. The synthesis typically involves multi-step processes starting from commercially available biphenyl precursors. Key steps include halogenation using chlorinating agents followed by selective iodination at the 5-position. Advances in catalytic methods have enabled more efficient and scalable production routes, reducing waste and improving yields. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Recent research has also explored the photophysical properties of halogenated biphenyls like 5'-Iodo-3'-methyl-3,4,5-trichlorobiphenyl. Studies indicate that these compounds can serve as luminescent materials due to their extended conjugation system and electron-deficient nature. This has opened up possibilities in optoelectronic applications such as organic light-emitting diodes (OLEDs) and sensors. The ability to fine-tune emission wavelengths by modifying substituents makes this class of compounds particularly attractive for such technologies.

The environmental impact of halogenated biphenyls is another critical consideration. While these compounds are not classified as hazardous or restricted under current regulations, their persistence in the environment has been a subject of scrutiny. However, research has shown that proper handling and disposal protocols can mitigate potential risks associated with their use in laboratories and industrial settings. Moreover, ongoing studies aim to develop biodegradable analogs that retain the desirable chemical properties but are less persistent.

In conclusion,5'-Iodo-3'-methyl-3,4,5-trichlorobiphenyl (CAS No. 1361517-82-9) is a versatile compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse chemical transformations and functionalization strategies, making it a valuable tool for drug discovery and material science. As research continues to uncover new possibilities for this compound and its derivatives,5'-Iodo-3'-methyl-3,4,5-trichlorobiphenyl is poised to remain at the forefront of chemical innovation.